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Introduction
Dodecane (n-dodecane, C₁₂H₂₆) is a straight-chain alkane and a component of various

industrial products, including solvents, distillation chasers, and fuel mixtures like diesel and jet

fuel.[1] Its presence in these widely used materials means there is a potential for its release

into aquatic environments through industrial discharge, accidental spills, and volatilization

followed by deposition.[2] Due to its chemical properties, particularly its low water solubility and

high lipophilicity, understanding its impact on aquatic organisms is crucial for comprehensive

environmental risk assessment.

This technical guide provides a detailed overview of the aquatic toxicity of dodecane. It

consolidates available ecotoxicological data, outlines the standardized experimental protocols

used for its assessment, and discusses its environmental fate and mechanism of toxicity.

Environmental Fate and Properties
The behavior of dodecane in aquatic systems is governed by its physical and chemical

properties. It is a colorless liquid with very low water solubility and a high octanol-water partition

coefficient (log Pow), indicating a strong tendency to partition from water into organic phases,

including the lipid tissues of aquatic organisms.

Key properties influencing its environmental fate include:
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Water Solubility: Extremely low, reported as 3.7 x 10⁻³ mg/L. This limits the concentration of

truly dissolved dodecane in the water column.

Vapor Pressure: 0.13 mmHg, indicating it is volatile. Volatilization is a significant pathway for

its removal from surface waters.

Log Pow: 6.2, signifying a high potential for bioaccumulation.

Biodegradability: Dodecane is considered readily biodegradable by aquatic microorganisms

under aerobic conditions.[1]

Despite its biodegradability, the combination of potential release and high bioaccumulation

potential necessitates a thorough evaluation of its toxicity to aquatic life. A bioaccumulation

factor (BCF) of 6,250 in the algae Chlorella fusca has been reported, and a BCF of 50-53 has

been determined for the golden ide fish.[1][3]

Acute Aquatic Toxicity of Dodecane
The acute toxicity of dodecane is evaluated across three primary trophic levels: fish, aquatic

invertebrates (crustaceans), and algae. Due to its low solubility, toxicity testing is often

performed using a Water Accommodated Fraction (WAF), which is a preparation of the water

phase in equilibrium with the substance, containing primarily the dissolved components.[4] The

results are often expressed as a Lethal Loading rate (LL50) or Effective Loading rate (EL50),

which is the loading rate of the substance that is lethal to or affects 50% of the test organisms.

Toxicity to Fish
Acute toxicity testing in fish, typically following OECD Guideline 203, measures mortality over a

96-hour exposure period.

Table 1: Acute Toxicity of Dodecane to Fish

Endpoint Value (mg/L) Species
Exposure
Duration

Source

| LL50 | >100 | Fish (unspecified) | 24 h |[5][6][7] |
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Toxicity to Aquatic Invertebrates
Aquatic invertebrates, such as Daphnia magna, are standard organisms for ecotoxicology

studies. OECD Guideline 202 is the common protocol for assessing acute immobilization.

Table 2: Acute Toxicity of Dodecane to Aquatic Invertebrates

Endpoint Value (mg/L) Species
Exposure
Duration

Source

EC50 0.2
Aquatic
invertebrates

48 h [5][6]

LC50 >0.1
Aquatic

invertebrates
96 h [6][7]

| EL50 | 100 | Aquatic invertebrates | 48 h |[5][6][7] |

Toxicity to Algae
Algal growth inhibition tests, following protocols like OECD Guideline 201, are used to assess

the effects of substances on primary producers in the aquatic food web.

Table 3: Toxicity of Dodecane to Algae

Endpoint Value (mg/L) Species
Exposure
Duration

Note

| No data available | - | - | - | The available safety data sheets do not provide specific EC50

values for algae. However, dodecane has been observed to cause cell death in the microalga

Dunaliella salina upon direct phase contact.[8][9] |

Experimental Protocols
Standardized testing guidelines from the Organisation for Economic Co-operation and

Development (OECD) are fundamental for generating reliable and comparable aquatic toxicity

data.
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OECD Guideline 203: Fish, Acute Toxicity Test
Principle: This test determines the concentration of a substance that is lethal to 50% (LC50)

of the test fish over a 96-hour exposure.

Test Organism: Commonly used species include Zebrafish (Danio rerio) or Rainbow trout

(Oncorhynchus mykiss).

Methodology:

Exposure: At least seven fish are exposed to a minimum of five geometrically spaced

concentrations of the test substance, plus a control group.

Duration: The exposure period is 96 hours.

Conditions: The test can be static (test solution is not renewed) or semi-static (test solution

is renewed every 24 hours). Water temperature, pH, and dissolved oxygen are monitored.

Observations: Mortalities are recorded at 24, 48, 72, and 96 hours. Any abnormal behavior

is also noted.

Endpoint: The LC50 and its 95% confidence limits are calculated for the 96-hour exposure

period.

OECD Guideline 202: Daphnia sp., Acute Immobilisation
Test

Principle: This test measures the concentration at which 50% of Daphnia are immobilized

after 48 hours (EC50). Immobilization is defined as the inability to swim within 15 seconds

after gentle agitation.

Test Organism:Daphnia magna, less than 24 hours old at the start of the test.

Methodology:

Exposure: Young daphnids are exposed to at least five concentrations of the test

substance in a static test system. Typically, four replicates with five daphnids each are

used per concentration and control.
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Duration: 48 hours.

Conditions: Tests are conducted at 20 ± 2 °C with a defined light-dark cycle. The daphnids

are not fed during the test.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Endpoint: The EC50 for immobilization at 48 hours is calculated.

OECD Guideline 201: Freshwater Alga and
Cyanobacteria, Growth Inhibition Test

Principle: This test assesses the effect of a substance on the growth of a selected algal

species over 72 hours. The endpoint is the inhibition of growth, measured as a reduction in

growth rate or yield compared to a control.

Test Organism: Recommended species include Pseudokirchneriella subcapitata (a green

alga).

Methodology:

Exposure: Exponentially growing algal cultures are exposed to at least five concentrations

of the test substance in a nutrient-rich medium.

Duration: 72 hours.

Conditions: Cultures are maintained in batch systems with continuous light and a constant

temperature (21-24 °C).

Measurements: Algal biomass is measured at least every 24 hours, often using cell counts

or a spectrophotometer to measure optical density.

Endpoint: The EC50 (concentration causing 50% inhibition) is calculated for both growth

rate (ErC50) and yield (EyC50).

Visualizations: Workflows and Mechanisms
Standard Aquatic Toxicity Testing Workflow
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The following diagram illustrates the typical workflow for conducting an acute aquatic toxicity

study according to OECD guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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